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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for

Geranyl Crotonate (CAS No. 56172-46-4), a fragrance ingredient. The information is compiled

from publicly available safety assessments and scientific literature, with a focus on quantitative

data, experimental methodologies, and a clear presentation of the assessment logic.

Executive Summary
Geranyl Crotonate has been evaluated for several toxicological endpoints, including

genotoxicity, repeated dose toxicity, reproductive toxicity, skin sensitization, and

photoirritation/photoallergenicity. The safety assessment often relies on data from structurally

related molecules (read-across analogs) and the Threshold of Toxicological Concern (TTC)

approach due to limited data on the substance itself. Overall, at current exposure levels from its

use as a fragrance ingredient, Geranyl Crotonate is not considered to pose a significant risk to

human health.

Quantitative Toxicological Data
The following tables summarize the key quantitative data available for Geranyl Crotonate and

its read-across analogs.

Table 1: Acute Toxicity of Geranyl Crotonate
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Test Type Species Route Value Reference

LD50 Rat Oral > 5 g/kg
[Moreno, 1973,

as cited in 2]

LD50 Rabbit Dermal > 5 g/kg
[Moreno, 1973,

as cited in 2]

Table 2: Skin Sensitization Data

Substance Test Type Species Result

NESIL (No
Expected
Sensitizatio
n Induction
Level)

Reference

Geranyl

Crotonate

Human

Maximization

Test

Human

Not a

sensitizer at

6900 µg/cm²

-
[RIFM, 1972,

as cited in 1]

Citronellyl

crotonate

(read-across)

- - - 4700 µg/cm² [1]

Table 3: Genotoxicity Data
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Substance Test Type System
Metabolic
Activation

Result Reference

Geranyl

Crotonate

BlueScreen

Assay
Human cells

With and

Without

Negative for

genotoxicity,

Positive for

cytotoxicity

[RIFM, 2013,

as cited in 1]

Geraniol

(read-across)

Chromosoma

l Aberration

Chinese

Hamster

Ovary (CHO)

cells

With and

Without

Not expected

to be

genotoxic

[1]

2-Butenoic

acid, (2E)-

(read-across)

- - -

Not expected

to be

genotoxic

[1]

Table 4: Repeated Dose and Reproductive Toxicity Assessment

Endpoint Approach
Cramer
Class

TTC
Value

Systemic
Exposure
to
Geranyl
Crotonate

Conclusi
on

Referenc
e

Repeated

Dose

Toxicity

Threshold

of

Toxicologic

al Concern

(TTC)

I
0.03

mg/kg/day

0.78

µg/kg/day

Exposure

is below

the TTC

[1]

Reproducti

ve Toxicity

Threshold

of

Toxicologic

al Concern

(TTC)

I
0.03

mg/kg/day

0.78

µg/kg/day

Exposure

is below

the TTC

[1]

Experimental Protocols
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Detailed experimental protocols for the key toxicological assays are outlined below, based on

standardized guidelines.

BlueScreen™ HC Genotoxicity Assay
The BlueScreen™ HC assay is a high-throughput in vitro mammalian cell-based assay for

measuring genotoxicity and cytotoxicity.

Cell Line: Genetically modified human-derived p53-competent TK6 cells.

Principle: The assay utilizes a Gaussia luciferase (GLuc) reporter system linked to the

regulation of the GADD45a gene, which is involved in the cellular response to genotoxic

stress. An increase in GLuc expression, measured by luminescence, indicates a genotoxic

effect. Cytotoxicity is determined by measuring the relative cell density.

Methodology:

Cells are cultured in microplates.

The test substance (Geranyl Crotonate) is added at various concentrations, with and

without an exogenous metabolic activation system (S9 fraction).

Cells are incubated for a defined period.

Cell density is measured to assess cytotoxicity.

A substrate for the GLuc enzyme is added, and the resulting luminescence is quantified to

measure genotoxicity.

Results are compared to vehicle and positive controls.

Human Maximization Test (Based on OECD 406)
The human maximization test is a predictive test for identifying substances with the potential to

cause skin sensitization.

Principle: The test involves an induction phase to sensitize the subjects and a subsequent

challenge phase to elicit a response in sensitized individuals.
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Methodology:

Induction Phase: A solution of the test substance (e.g., Geranyl Crotonate at a specific

concentration in a suitable vehicle) is applied to the skin of volunteers under an occlusive

patch for a series of applications. To enhance the sensitization potential, the skin may be

pre-treated with an irritant.

Rest Period: A rest period of 10-14 days follows the induction phase, allowing for the

development of an immune response.

Challenge Phase: A non-irritating concentration of the test substance is applied under an

occlusive patch to a naive skin site.

Evaluation: The challenge sites are observed for signs of an allergic reaction (e.g.,

erythema, edema) at specified time points after patch removal. The incidence and severity

of reactions are recorded.

Threshold of Toxicological Concern (TTC) Approach
The TTC is a risk assessment tool used when toxicological data for a substance is limited.

Principle: It establishes a human exposure threshold for a chemical, below which there is a

very low probability of an appreciable risk to human health.

Methodology:

Structural Classification: The chemical is assigned to a Cramer structural class (I, II, or III)

based on its chemical structure and potential for toxicity. Geranyl Crotonate is classified

as a Cramer Class I material.[1]

Exposure Assessment: The systemic exposure to the substance from its intended use is

calculated.

Comparison with TTC Value: The calculated exposure is compared to the established TTC

value for the respective Cramer class. For Cramer Class I, the TTC for repeated dose and

reproductive toxicity is 0.03 mg/kg/day.[1]
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Risk Characterization: If the exposure is below the TTC value, the substance is considered

to be of no significant toxicological concern.

Signaling Pathways and Mechanistic Insights
There is currently a lack of publicly available information on the specific signaling pathways that

may be modulated by Geranyl Crotonate. Toxicological assessments of fragrance ingredients

at this level of mechanistic detail are not always conducted or made public.

Visualizations
The following diagrams illustrate the logical relationships and workflows in the toxicological

assessment of Geranyl Crotonate.

Figure 1: General workflow for toxicological assessment.
Figure 2: Read-across approach for Geranyl Crotonate.

Figure 3: Threshold of Toxicological Concern (TTC) decision process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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